Cas no 1355189-57-9 (1-[4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone)

1-[4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone is a specialized organic compound featuring a pyridine core substituted with a methyl group and a vinyl moiety, coupled with a piperazine ring bearing an acetyl functional group. This structure confers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate. The presence of both pyridine and piperazine moieties enhances its potential for forming stable complexes and participating in diverse chemical reactions. Its well-defined molecular architecture allows for precise modifications, making it valuable for exploratory studies in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactive vinyl group.

1-[4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone structure

1355189-57-9 structure

Product Name:1-[4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone

CAS No:1355189-57-9

MF:C₁₄H₁₉N₃O

MW:245.320163011551

CID:5218068

Update Time:2025-06-27

1-[4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

- 1-[4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone
- Ethanone, 1-[4-(5-ethenyl-3-methyl-2-pyridinyl)-1-piperazinyl]-
- Inchi： 1S/C14H19N3O/c1-4-13-9-11(2)14(15-10-13)17-7-5-16(6-8-17)12(3)18/h4,9-10H,1,5-8H2,2-3H3
- InChI Key： RRAVKUYWIRSPBF-UHFFFAOYSA-N
- SMILES： C(=O)(N1CCN(C2=NC=C(C=C)C=C2C)CC1)C

1-[4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM499900-1g	1-(4-(3-Methyl-5-vinylpyridin-2-yl)piperazin-1-yl)ethanone	1355189-57-9	97%	1g	$1190	2022-09-03

1-[4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Additional information on 1-[4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone

Introduction to CAS No. 1355189-57-9: 1-[4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone

The compound with CAS No. 1355189-57-9, commonly referred to as 1-[4-(3-Methyl-5-vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a methyl group and a vinyl pyridine moiety, along with an ethanone group. The combination of these functional groups makes it a versatile compound with intriguing chemical properties.

Recent studies have highlighted the importance of piperazine-based compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the vinyl pyridine group in this compound adds further complexity to its structure, potentially enhancing its ability to interact with biological targets. Researchers have demonstrated that such structures can exhibit significant activity against various enzymes, making them promising candidates for therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels, ensuring the reliability of this compound for research and development purposes. Its structural elucidation has been confirmed through various spectroscopic methods, including NMR and mass spectrometry, providing a solid foundation for further studies.

In terms of applications, this compound has shown potential in the field of medicinal chemistry, particularly in the design of small-molecule inhibitors for disease-related proteins. For instance, recent research has focused on its ability to modulate the activity of protein kinases, which are key players in numerous cellular processes and are implicated in various diseases, including cancer. The incorporation of the ethanone group into the molecule has been shown to enhance its pharmacokinetic properties, making it more suitable for in vivo studies.

Beyond its medicinal applications, this compound also finds relevance in materials science. The unique electronic properties imparted by the pyridine and piperazine moieties make it a candidate for use in advanced materials such as conductive polymers or sensors. Ongoing research is exploring its potential as a building block for self-assembling nanostructures, which could revolutionize fields like electronics and energy storage.

In conclusion, CAS No. 1355189-57_0000000000000000